Cas no 1806332-55-7 (2,4-Difluoro-6-methylbenzenesulfonyl chloride)

• Product Name: 2,4-Difluoro-6-methylbenzenesulfonyl chloride
• CAS No: 1806332-55-7
• MF: C₇H₅ClF₂O₂S
• MW: 226.628206968307
• CID: 4707454
• Update Time: 2025-05-19

2,4-Difluoro-6-methylbenzenesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2,4-Difluoro-6-methylbenzenesulfonyl chloride

• Inchi： 1S/C7H5ClF2O2S/c1-4-2-5(9)3-6(10)7(4)13(8,11)12/h2-3H,1H3
• InChI Key： DVDCSTWPUGOJLX-UHFFFAOYSA-N
• SMILES： ClS(C1C(=CC(=CC=1C)F)F)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 275
• Topological Polar Surface Area: 42.5

Additional information on 2,4-Difluoro-6-methylbenzenesulfonyl chloride

Professional Introduction to 2,4-Difluoro-6-methylbenzenesulfonyl chloride (CAS No. 1806332-55-7)

2,4-Difluoro-6-methylbenzenesulfonyl chloride, identified by the Chemical Abstracts Service Number (CAS No.) 1806332-55-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the class of sulfonyl chlorides, which are widely recognized for their versatile reactivity and utility in synthetic chemistry. The presence of both fluoro and methyl substituents on the benzene ring imparts unique electronic and steric properties, making it a valuable intermediate in the synthesis of more complex molecules.

The structure of 2,4-Difluoro-6-methylbenzenesulfonyl chloride consists of a benzene ring substituted at the 2-position with a fluorine atom, at the 4-position with another fluorine atom, and at the 6-position with a methyl group. The sulfonyl chloride functionality (-SOCl) is located at the 3-position of the ring. This specific arrangement of atoms and functional groups contributes to the compound's reactivity, particularly in nucleophilic substitution reactions where the sulfonyl chloride can act as a leaving group or participate in further derivatization.

In recent years, 2,4-Difluoro-6-methylbenzenesulfonyl chloride has been explored in various research applications, particularly in medicinal chemistry. The fluoro substituents are known to enhance metabolic stability and binding affinity in drug candidates. For instance, fluorinated aromatic compounds have been shown to improve pharmacokinetic properties by reducing susceptibility to enzymatic degradation. The methyl group at the 6-position can influence the electronic distribution of the ring, affecting its interaction with biological targets.

One of the most compelling aspects of 2,4-Difluoro-6-methylbenzenesulfonyl chloride is its role as a key intermediate in the synthesis of biologically active compounds. Researchers have utilized this compound to develop novel sulfonamides and other heterocyclic derivatives that exhibit promising pharmacological activities. For example, sulfonyl chlorides are frequently employed in the preparation of sulfonamides, which are known for their antimicrobial and anti-inflammatory properties. The introduction of fluoro and methyl groups into these structures can modulate their biological effects, leading to more potent and selective drug candidates.

The synthetic utility of 2,4-Difluoro-6-methylbenzenesulfonyl chloride extends beyond pharmaceutical applications. In agrochemical research, this compound has been used to synthesize fluorinated sulfonylurea herbicides and fungicides. These compounds often exhibit enhanced efficacy and environmental stability due to the presence of fluorine atoms. The ability to introduce fluorine into agrochemicals is particularly valuable because it can improve their resistance to degradation and increase their bioavailability.

Recent advancements in synthetic methodologies have further highlighted the importance of 2,4-Difluoro-6-methylbenzenesulfonyl chloride. Transition-metal-catalyzed reactions, such as palladium-catalyzed cross-coupling reactions, have enabled efficient functionalization of this compound's aromatic ring. These techniques allow for the introduction of additional substituents or modifications at specific positions on the benzene ring, expanding its synthetic potential. Such methodologies are crucial for developing complex molecular architectures that mimic natural products or exhibit novel biological activities.

The chemical reactivity of 2,4-Difluoro-6-methylbenzenesulfonyl chloride also makes it a valuable tool in materials science. For instance, sulfonyl chlorides can be used to prepare organometallic complexes that serve as catalysts or precursors for advanced materials. The fluoro and methyl groups influence the electronic properties of these complexes, making them suitable for applications in organic electronics or nanotechnology.

In conclusion,2,4-Difluoro-6-methylbenzenesulfonyl chloride (CAS No. 1806332-55-7) is a multifaceted compound with significant potential in pharmaceuticals、agrochemicals、and materials science。 Its unique structural features enable diverse synthetic applications，and its utility as an intermediate continues to be explored in cutting-edge research。 As our understanding of molecular interactions evolves，compounds like this will undoubtedly play an increasingly important role in developing innovative solutions across multiple scientific disciplines。